Cas no 5050-65-7 (Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-)

• Product Name: Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
• CAS No: 5050-65-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1567603
• Update Time: 2024-08-24

Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-

• Inchi： 1S/C10H11NO/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： MQJTXVNURFRZHV-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 161.08413

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Melting Point: 49-50 °C
• Boiling Point: 154-156 °C(Press: 14 Torr)
• PSA: 21.59